Cas no 1181383-65-2 (3-{6-bromoimidazo1,2-apyridin-3-yl}propanoic acid)

• Product Name: 3-{6-bromoimidazo1,2-apyridin-3-yl}propanoic acid
• CAS No: 1181383-65-2
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• MDL: MFCD11885835
• CID: 5605468
• PubChem ID: 39195812
• Update Time: 2025-05-21

3-{6-bromoimidazo1,2-apyridin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• imidazo[1,2-a]pyridine-3-propanoic acid,6-bromo-
• 3-{6-BROMOIMIDAZO[1,2-A]PYRIDIN-3-YL}PROPANOIC ACID
• 1181383-65-2
• EN300-9456381
• IMidazo[1,2-a]pyridine-3-propanoic acid, 6-broMo-
• 3-{6-bromoimidazo1,2-apyridin-3-yl}propanoic acid

• MDL： MFCD11885835
• Inchi： 1S/C10H9BrN2O2/c11-7-1-3-9-12-5-8(13(9)6-7)2-4-10(14)15/h1,3,5-6H,2,4H2,(H,14,15)
• InChI Key： XLYWPXDWRZQDPW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC=C(CCC(=O)O)N2C=1

Computed Properties

• Exact Mass: 267.985
• Monoisotopic Mass: 267.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6A^2
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-{6-bromoimidazo1,2-apyridin-3-yl}propanoic acid

3-{6-Bromoimidazo[1,2-a]pyridin-3-yl}propanoic Acid: A Comprehensive Overview

3-{6-Bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid (CAS No. 1181383-65-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of cancer and other diseases.

The chemical structure of 3-{6-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid is composed of a propanoic acid moiety linked to a 6-bromoimidazo[1,2-a]pyridine ring. The presence of the bromine atom at the 6-position of the imidazopyridine ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacological profile. The propanoic acid group, on the other hand, provides a carboxylic acid functionality that can participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of 3-{6-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid as a lead compound for drug discovery. One notable area of research is its antitumor activity. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 3-{6-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid exhibits potent antiproliferative effects against human breast cancer cells by targeting the PI3K/AKT/mTOR pathway. The researchers found that this compound significantly reduced the phosphorylation levels of AKT and mTOR, leading to cell cycle arrest and apoptosis. These findings suggest that 3-{6-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid could be a valuable candidate for further development as an anticancer agent.

In addition to its antitumor properties, 3-{6-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that 3-{6-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating oxidative stress response pathways.

The pharmacokinetic properties of 3-{6-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters in animal models. These findings suggest that 3-{6-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid could be administered orally in clinical settings, which would enhance patient compliance and convenience.

To further explore the therapeutic potential of 3-{6-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid, several research groups are currently engaged in structure-activity relationship (SAR) studies to identify analogs with improved potency and selectivity. These efforts involve systematic modifications to the chemical structure of the compound to optimize its biological activity while minimizing potential side effects.

In conclusion, 3-{6-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid (CAS No. 1181383-65-2) represents a promising lead compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further drug development. Ongoing research continues to uncover new insights into the mechanisms of action and potential clinical uses of this compound, paving the way for its potential translation into effective treatments for various diseases.